Cas no 1904410-68-9 (((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone)

• Product Name: ((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone
• CAS No: 1904410-68-9
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 6491886
• PubChem ID: 92075616
• Update Time: 2025-10-29

((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1904410-68-9
• AKOS025338564
• F6471-2016
• 12-(thiophene-3-carbonyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene
• thiophen-3-yl(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)methanone
• ((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone

• Inchi： 1S/C14H13N3OS/c18-14(9-3-4-19-7-9)17-10-1-2-13(17)11-6-15-8-16-12(11)5-10/h3-4,6-8,10,13H,1-2,5H2
• InChI Key： YJDAPYSYXGYEFD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1C2C3=CN=CN=C3CC1CC2)=O

Computed Properties

• Exact Mass: 271.07793322g/mol
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.3Ų

Additional information on ((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone

Chemical Compound CAS No. 1904410-68-9: ((5R,8S)-6,7,8,9-Tetrahydro-5H-5,8-Epiminocyclohepta[d]pyrimidin-10-yl)(Thiophen-3-yl)methanone

The chemical compound with CAS No. 1904410-68-9, known as ((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds and features a unique combination of structural elements that contribute to its intriguing properties.

Chemical Structure and Synthesis

The structure of this compound is characterized by a cyclohepta[d]pyrimidine ring system with specific stereochemistry at positions 5 and 8. The presence of an epimine group further adds complexity to the molecule. The thiophene moiety attached via a methanone linker introduces additional electronic and steric effects. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules through multi-step synthesis strategies. Researchers have employed methodologies such as ring-closing metathesis and enamine chemistry to achieve high yields and excellent stereocontrol in the synthesis of this compound.

Properties and Applications

This compound exhibits a range of interesting physical and chemical properties that make it a valuable subject for further investigation. Its electronic structure suggests potential applications in optoelectronic materials and sensors. Recent studies have explored its ability to act as a photosensitizer in photovoltaic devices due to its extended conjugation system. Additionally, the thiophene group is known for its role in enhancing solubility and stability in organic semiconductors.

Biological Activity

The biological activity of ((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)(thiophen-3-yl)methanone has been a focal point of recent research efforts. Initial assays indicate that this compound may possess cytotoxic properties against certain cancer cell lines. Furthermore, its ability to modulate key cellular pathways makes it a promising candidate for drug discovery programs targeting various diseases.

Recent Research Findings

In a groundbreaking study published earlier this year, researchers demonstrated the use of this compound as a building block for constructing advanced materials with tailored properties. By incorporating it into polymer frameworks, they achieved enhanced mechanical strength and thermal stability compared to conventional materials. These findings underscore the versatility of this compound in both academic and industrial settings.

Future Directions

As research on CAS No. 1904410 continues to expand, there is growing interest in exploring its applications in green chemistry and sustainable processes. Its potential as a catalyst or ligand in asymmetric synthesis reactions is currently under investigation. Moreover, ongoing studies aim to elucidate its interaction with biological systems at the molecular level.

In conclusion, ((5R,8S)-6,7,8,9-tetrahydro-5H